N'-(4-fluorobenzylidene)-3-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H13FN2O2/c19-15-7-5-12(6-8-15)11-20-21-18(23)16-9-13-3-1-2-4-14(13)10-17(16)22/h1-11,22H,(H,21,23)/b20-11+
• InChI Key: MPHIRUNTBLFODQ-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)NN=CC3=CC=C(C=C3)F)O
• Isomeric SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)N/N=C/C3=CC=C(C=C3)F)O
• Molecular Formula: C18H13FN2O2
• Molecular Weight: 308.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, lauric acid-based hydrazones, namely (E)-N′-(2-nitrobenzylidene)dodecanehydrazide (NBDH), (E)-N′-(naphthalen-1-ylmethylene)dodecanehydrazide (NMDH), and (E)-N′-(4-fluorobenzylidene)dodecanehydrazide (FBDH), were synthesized and characterized using spectroscopic techniques.

Scientific Research Applications

Structural and Vibrational Properties

A study conducted by Srivastava et al. (2014) utilized DFT-B3LYP/6-311G calculations on a closely related compound to explore structural and vibrational properties, highlighting the effect of intra-molecular hydrogen bonding interactions. This research provides insights into the molecular structure and vibrational frequencies, contributing to the understanding of similar compounds like N'-(4-fluorobenzylidene)-3-hydroxy-2-naphthohydrazide (Srivastava et al., 2014).

Molecular Docking and Antibacterial Activity

Suzana et al. (2019) synthesized compounds including N'-(4-Fluorobenzylidene)-4-hydroxybenzohydrazide, conducting molecular docking studies to predict their antibacterial activity. The synthesis was followed by identification through various spectroscopic methods, demonstrating significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Suzana et al., 2019).

Field-Effect Transistor (FET) Electron Mobility

Research by Katz et al. (2000) on N-substituted naphthalene 1,4,5,8-tetracarboxylic diimide (NTCDI) derivatives, including those with partially fluorinated substituents, reported mobilities indicating their potential application in organic electronics. This study suggests that similar fluorinated compounds could exhibit beneficial electronic properties (Katz et al., 2000).

Chemosensor Development for Metal Ion Detection

Wang et al. (2019) developed a novel photochromic diarylethene bifunctional chemosensor with a group related to N'-(4-fluorobenzylidene)-3-hydroxy-2-naphthohydrazide. This chemosensor demonstrated multicontrollable and photoswitchable properties induced by UV–vis light, acid/base, and metal ions, showcasing its potential for nickel and aluminum ion detection in biological and environmental samples (Wang et al., 2019).